N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-3-22(4-2)15-11-9-14(10-12-15)21-20(24)19-13-17(23)16-7-5-6-8-18(16)25-19/h5-13H,3-4H2,1-2H3,(H,21,24)
• InChI Key: FQJWHCSUQVYUFC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC(=O)C3=CC=CC=C3O2
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide is a chemical compound that belongs to the class of chromene derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide typically involves the reaction of 4-oxochromene-2-carboxylic acid with 4-(diethylamino)aniline. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the diethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted chromene derivatives.

Scientific Research Applications

N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs for treating various diseases.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(diethylamino)phenyl]-N’-phenylurea
• 4-(diethylamino)phenyl-2,6-bis(4-(4-aminophenoxy)phenyl)pyridine
• N-[4-(7-diethylamino-4-methyl-3-coumarinyl)phenyl]maleimide

Uniqueness

N-[4-(diethylamino)phenyl]-4-oxochromene-2-carboxamide is unique due to its specific chromene structure, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound for scientific research and industrial applications.